Cas no 54528-16-4 (Naphthalene, 1-isocyanato-4-nitro-)

• Product Name: Naphthalene, 1-isocyanato-4-nitro-
• CAS No: 54528-16-4
• MF: C₁₁H₆N₂O₃
• MW: 214.17694234848
• CID: 354357
• PubChem ID: 22244353
• Update Time: 2025-04-19

Naphthalene, 1-isocyanato-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-isocyanato-4-nitro-
• 1-isocyanato-4-nitronaphthalene
• 54528-16-4
• 4-Nitro-1-naphthylisocyanat
• SCHEMBL4038529
• DTXSID00623778

• Inchi： 1S/C11H6N2O3/c14-7-12-10-5-6-11(13(15)16)9-4-2-1-3-8(9)10/h1-6H
• InChI Key： CPRYOKDAPHAQJS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C2C=CC=CC2=1)N=C=O)=O

Computed Properties

• Exact Mass: 214.03788
• Monoisotopic Mass: 214.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 72.57